Cas no 2248382-77-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-3-methylpentanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-3-methylpentanoate
• CAS No: 2248382-77-4
• MF: C₁₅H₁₇NO₅
• MW: 291.299184560776
• CID: 6259116
• PubChem ID: 165724880
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-3-methylpentanoate
• 2248382-77-4
• EN300-6514196

• Inchi： 1S/C15H17NO5/c1-4-9(2)12(20-3)15(19)21-16-13(17)10-7-5-6-8-11(10)14(16)18/h5-9,12H,4H2,1-3H3
• InChI Key： KCBAOIRUQOTBTR-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)C(C)CC

Computed Properties

• Exact Mass: 291.11067264g/mol
• Monoisotopic Mass: 291.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-3-methylpentanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-3-methylpentanoate: A Comprehensive Overview

The compound with CAS No. 2248382-77-4, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methoxy-3-methylpentanoate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of isoindole, a heterocyclic aromatic compound, and its structure incorporates a pentanoate ester group with specific substituents that confer unique chemical and biological properties. Recent advancements in synthetic chemistry and biochemistry have shed light on its potential applications in drug development and material science.

1,3-Dioxo-2,3-dihydro-1H-isoindol serves as the core structure of this compound, which is characterized by a fused bicyclic system comprising an isoindole ring and a ketone group. The isoindole moiety is known for its stability and versatility in chemical reactions, making it a valuable component in the synthesis of various bioactive molecules. The pentanoate ester group attached to the isoindole ring introduces additional functional groups that enhance the compound's solubility and reactivity. The methoxy and methyl substituents further modulate the electronic properties of the molecule, potentially influencing its interactions with biological systems.

Recent studies have explored the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives using novel catalytic methods. For instance, researchers have employed transition metal catalysts to achieve efficient coupling reactions that yield high-purity isoindole derivatives. These advancements have significantly reduced the time and cost associated with traditional synthetic routes, making this compound more accessible for large-scale production. Furthermore, the use of green chemistry principles in synthesizing this compound has minimized environmental impact, aligning with global sustainability goals.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives has been extensively studied in recent years. Preclinical studies have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant properties due to their ability to modulate key cellular pathways involved in oxidative stress and inflammation. Additionally, research has shown that these compounds can act as inhibitors of certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease. These findings underscore the potential of this compound as a lead molecule for drug discovery.

In terms of applications, 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives have found utility in the development of advanced materials such as high-performance polymers and optoelectronic devices. The unique electronic properties of the isoindole ring enable these materials to exhibit superior electrical conductivity and photostability. Recent breakthroughs in materials science have leveraged these properties to create next-generation organic light-emitting diodes (OLEDs) with enhanced efficiency and longevity.

The toxicity profile of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives has also been investigated to ensure their safe use in both therapeutic and industrial applications. Acute toxicity studies indicate that these compounds exhibit low toxicity at therapeutic doses; however, chronic exposure studies are still underway to fully assess their long-term safety profile. Regulatory agencies have emphasized the importance of thorough toxicological evaluations to ensure compliance with international safety standards.

Looking ahead, ongoing research is focused on optimizing the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-yl 2-methoxy-3-methylpentanoate through scalable and cost-effective methods. Researchers are also exploring novel applications in areas such as nanotechnology and drug delivery systems. The integration of computational chemistry tools with experimental approaches is expected to accelerate the discovery of new isoindole derivatives with improved bioavailability and efficacy.

In conclusion, 1,3-dioxo-...dihydro-H-isoindol-yl 2-methoxy-...pentanoatepentanoate, represented by CAS No. 224838..., stands at the forefront of modern chemical research due to its versatile structure and promising biological activity. Its potential applications span across multiple disciplines, from drug discovery to advanced materials science. Continued research will undoubtedly unlock new possibilities for this intriguing compound.